Cas no 107882-21-3 ([7,7'-Bi-4H-dibenzo[de,g]quinoline]-1,1'-diol,5,5',6,6'-tetrahydro-2,2',9,9',10,10'-hexamethoxy-)

• Product Name: [7,7'-Bi-4H-dibenzo[de,g]quinoline]-1,1'-diol,5,5',6,6'-tetrahydro-2,2',9,9',10,10'-hexamethoxy-
• CAS No: 107882-21-3
• MF: C₃₈H₃₆N₂O₈
• MW: 648.701050758362
• CID: 182357
• PubChem ID: 183895
• Update Time: 2025-04-19

[7,7'-Bi-4H-dibenzo[de,g]quinoline]-1,1'-diol,5,5',6,6'-tetrahydro-2,2',9,9',10,10'-hexamethoxy- Chemical and Physical Properties

Names and Identifiers

• [7,7'-Bi-4H-dibenzo[de,g]quinoline]-1,1'-diol,5,5',6,6'-tetrahydro-2,2',9,9',10,10'-hexamethoxy-
• Bipowine
• (7,7'-Bi-1H-dibenzo(de,g)quinoline)-1,1'-diol, 2,2',9,9',10,10'-hexamethoxy-
• DTXSID80148313
• 107882-21-3

• Inchi： 1S/C38H36N2O8/c1-43-23-13-19-21(15-25(23)45-3)33-29-17(11-27(47-5)37(33)41)7-9-39-35(29)31(19)32-20-14-24(44-2)26(46-4)16-22(20)34-30-18(8-10-40-36(30)32)12-28(48-6)38(34)42/h11-16,39-42H,7-10H2,1-6H3
• InChI Key： ROKYMSCJEBLOOC-UHFFFAOYSA-N
• SMILES： OC1C(=CC2CCNC3C=2C=1C1C=C(C(=CC=1C=3C1C2C=C(C(=CC=2C2=C(C(=CC3CCNC=1C2=3)OC)O)OC)OC)OC)OC)OC

Computed Properties

• Exact Mass: 648.24728
• Monoisotopic Mass: 648.24716611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 48
• Rotatable Bond Count: 7
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 119.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Naphthylquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines Naphthylquinolines